Cas no 960589-81-5 (ent-17-Hydroxykauran-3-one)

• Product Name: ent-17-Hydroxykauran-3-one
• CAS No: 960589-81-5
• Molecular Formula: C₂₀H₃₂O₂
• Molecular Weight: 304.466886520386
• CID: 837544
• PubChem ID: 23731229

ent-17-Hydroxykauran-3-one Properties

Names and Identifiers

• ent-17-Hydroxykauran-3-one
• (5β,8α,9β,10α,13α,16β)-17-Hydroxykauran-3-one
• (5Beta,8Alpha,9Beta,10Alpha,13Alpha,16Beta)-17-Hydroxykauran-3-one
• 17-Hydroxykauran-3-one (ACI)
• Ent-kaurane-3-oxo-17β-ol
• 960589-81-5
• (1S,4S,9S,10R,13R,14S)-14-(hydroxymethyl)-5,5,9-trimethyltetracyclo[11.2.1.01,10.04,9]hexadecan-6-one
• CHEMBL5075439
• FS-9203
• CS-0253720
• AKOS032962197
• HY-N10046
• [ "" ]

• InChIKey： LHTFWLIJEYMGTO-ILRNBGBRSA-N
• Inchi： 1S/C20H32O2/c1-18(2)15-6-9-20-10-13(14(11-20)12-21)4-5-16(20)19(15,3)8-7-17(18)22/h13-16,21H,4-12H2,1-3H3/t13-,14-,15-,16+,19-,20+/m1/s1
• SMILES： C[C@@]12CCC(=O)C(C)(C)[C@H]1CC[C@]13C[C@H](CO)[C@H](CC[C@@H]21)C3

Computed Properties

• Exact Mass: 304.24000
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 1
• Monoisotopic Mass: 304.240230259g/mol
• Heavy Atom Count: 22
• Complexity: 496
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 6
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 4.5
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• LogP: 4.20670
• PSA: 37.30000
• Boiling Point: 424.5±18.0 °C at 760 mmHg
• Vapor Pressure: 0.0±2.3 mmHg at 25°C
• Flash Point: 181.1±13.8 °C
• Color/Form: Powder
• Density: 1.1±0.1 g/cm3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Diterpenoids Kaurane diterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Kaurane diterpenoids